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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1209529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

NF023 hexasodium, a selective and competitive P2X1 receptor antagonist. The following

procedural guidance is designed to ensure safe laboratory practices and proper disposal.

Personal Protective Equipment (PPE) and Safety
Precautions
While NF023 hexasodium is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to standard laboratory safety protocols is essential.

Recommended Personal Protective Equipment:
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PPE Category Item
Specifications and Best
Practices

Hand Protection Nitrile gloves

While no specific glove

material has been mandated,

nitrile gloves are

recommended for handling

laboratory chemicals. Inspect

gloves for integrity before use

and replace them immediately

if contaminated or torn.

Eye Protection
Safety glasses with side

shields or goggles

To protect against accidental

splashes.

Body Protection Laboratory coat
A standard lab coat should be

worn to protect street clothing.

General Hygiene and Safety Measures:

Follow the usual precautionary measures for handling chemicals.

Avoid inhalation of the substance.

Wash hands thoroughly after handling.

Ensure adequate ventilation in the work area.

Operational Plans: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage.

Store in a cool, dry place. For long-term storage of the powder, -20°C is recommended for up

to 3 years.[1] For solutions, store at -80°C for up to 1 year.[1]

Preparation of Solutions:
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NF023 hexasodium is soluble in water.[1]

For a 1 mM stock solution, dissolve 1.16 mg of NF023 hexasodium (MW: 1162.86 g/mol ) in

1 mL of water.

Sonication may be required to achieve complete dissolution.[1]

Disposal Plan
As NF023 hexasodium is not classified as hazardous, disposal should follow standard

laboratory procedures for non-hazardous chemical waste.

Disposal Steps:

Aqueous Waste: Collect all aqueous solutions containing NF023 hexasodium in a

designated, clearly labeled waste container.

Solid Waste: Dispose of any solid NF023 hexasodium in the appropriate solid chemical

waste container.

Contaminated Materials: Gloves, weigh boats, and other disposable materials that have

come into contact with NF023 hexasodium should be disposed of in the laboratory's solid

waste stream.

Consult Local Regulations: Always adhere to your institution's and local environmental

regulations for chemical waste disposal.

Experimental Protocols
NF023 hexasodium is a well-documented selective antagonist of the P2X1 receptor. The

following is a summary of its biological activity and a key experimental protocol.

Biological Activity:
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Receptor IC₅₀ (Human)

P2X1 0.21 µM[1][2]

P2X3 28.9 µM[1][2]

P2X2 > 50 µM[1][2]

P2X4 > 100 µM[1][2]

Key Experimental Protocol: Antagonism of P2X1 Receptors in Xenopus Oocytes

This protocol is based on the methodology described by Soto, F., et al. (1999) in

Neuropharmacology.[3]

Objective: To characterize the antagonistic properties of NF023 on heterologously expressed

P2X receptors in Xenopus oocytes using two-electrode voltage-clamp electrophysiology.

Methodology:

Oocyte Preparation:Xenopus laevis oocytes are harvested and defolliculated.

cRNA Injection: Oocytes are injected with cRNA encoding the desired P2X receptor subunit

(e.g., human P2X1).

Incubation: Injected oocytes are incubated for 2-7 days to allow for receptor expression.

Electrophysiological Recording:

An oocyte is placed in a recording chamber and perfused with a standard saline solution.

The oocyte is impaled with two microelectrodes filled with 3 M KCl and voltage-clamped at

a holding potential of -60 mV.

Drug Application:

ATP (the agonist) is applied to the oocyte to elicit an inward current mediated by the

expressed P2X receptors.
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To test the antagonistic effect, NF023 is pre-applied to the oocyte for a set duration before

co-application with ATP.

Data Analysis: The inhibition of the ATP-induced current by NF023 is measured to determine

the IC₅₀ value.
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Caption: Mechanism of NF023 hexasodium as a competitive antagonist of the P2X1 receptor.
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Caption: Experimental workflow for characterizing P2X1 receptor antagonism by NF023
hexasodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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